Cas no 1261894-96-5 (4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid)

4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and fine chemical applications. Its structure, featuring both a methoxycarbonyl and a carboxylic acid functional group, allows for selective derivatization, making it useful in the preparation of complex molecules. The methyl substitution enhances stability while maintaining reactivity in targeted transformations. This compound is commonly employed in the synthesis of advanced intermediates for drug development, where precise functionalization is critical. Its high purity and well-defined chemical properties ensure consistent performance in coupling reactions, esterifications, and other key synthetic processes. Suitable for research and industrial-scale applications requiring reliable building blocks.

4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid structure

1261894-96-5 structure

Product Name:4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid

CAS No:1261894-96-5

MF:C₁₆H₁₄O₄

MW:270.279964923859

MDL:MFCD18321221

CID:2761844

PubChem ID:53227111

Update Time:2025-11-02

4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid, 95%
- 1261894-96-5
- DTXSID10690698
- 4'-(Methoxycarbonyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
- 4-(4-METHOXYCARBONYLPHENYL)-3-METHYLBENZOIC ACID
- MFCD18321221
- 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid
- MDL： MFCD18321221
- Inchi： 1S/C16H14O4/c1-10-9-13(15(17)18)7-8-14(10)11-3-5-12(6-4-11)16(19)20-2/h3-9H,1-2H3,(H,17,18)
- InChI Key： VCTQZHNYPGJJOS-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1C)=O

Computed Properties

Exact Mass: 270.08920892Da
Monoisotopic Mass: 270.08920892Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 63.6Å²

4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328439-5 g	4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid, 95%; .	1261894-96-5	95%	5g	€1159.00	2023-04-26
abcr	AB328439-5g	4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid, 95%; .	1261894-96-5	95%	5g	€1159.00	2025-04-21

4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid Related Literature

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Additional information on 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid

4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS 1261894-96-5): A Versatile Building Block in Organic Synthesis

The compound 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS 1261894-96-5) represents an important aromatic carboxylic acid derivative with significant potential in pharmaceutical and materials science applications. This benzoic acid derivative features a unique molecular architecture combining methoxycarbonyl and methyl substituents on a biphenyl scaffold, making it particularly valuable as a synthetic intermediate.

Recent trends in organic synthesis have shown growing interest in such functionalized benzoic acids, particularly for their role in developing small molecule drugs and advanced materials. The compound's CAS 1261894-96-5 has seen increased attention in patent literature, especially in applications related to liquid crystal materials and pharmaceutical intermediates.

The 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid structure offers two distinct functional groups: the carboxylic acid and ester moiety, which provide multiple sites for chemical modification. This characteristic makes it particularly useful in medicinal chemistry where researchers frequently search for "building blocks for drug discovery" and "versatile organic intermediates".

From a synthetic chemistry perspective, this compound serves as an excellent example of biphenyl derivatives that are increasingly important in developing OLED materials and pharmaceutical candidates. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups creates interesting electronic properties that researchers in materials science find valuable.

In pharmaceutical applications, compounds like 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid are frequently investigated as potential kinase inhibitors or as scaffolds for anti-inflammatory agents. The methyl group at the 3-position adds steric considerations that can influence biological activity, making this structure particularly interesting for structure-activity relationship studies.

The synthesis of CAS 1261894-96-5 typically involves Suzuki coupling or Ullmann reactions to establish the biphenyl core, followed by selective esterification and oxidation steps. These methods align with current trends toward more atom-economical and green chemistry approaches that many researchers are actively searching for in organic synthesis.

Analytical characterization of 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques. The compound's purity is particularly important for applications in electronic materials and pharmaceutical development, where impurities can significantly affect performance.

Recent patent surveys reveal growing applications of this compound in liquid crystal compositions, particularly for display technologies. The combination of rigid biphenyl core and polar functional groups makes derivatives of CAS 1261894-96-5 suitable for developing advanced optical materials with specific dielectric properties.

From a commercial availability standpoint, 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid is typically supplied by specialty chemical manufacturers with high purity grades (≥98%) suitable for research applications. Current market trends show increasing demand for such functionalized aromatic compounds, especially in Asia's growing electronic materials sector.

Storage and handling of this compound require standard precautions for organic acids, including protection from moisture and storage at room temperature. While not classified as hazardous, proper laboratory safety practices should always be followed when working with chemical intermediates of this nature.

The future research directions for CAS 1261894-96-5 derivatives likely include exploration in metal-organic frameworks (MOFs) and as building blocks for covalent organic frameworks (COFs). These emerging applications align with current scientific interest in porous materials for gas storage and separation technologies.

For researchers investigating structure-property relationships in aromatic systems, 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid offers an excellent model compound. Its tunable electronic properties through simple derivatization make it valuable for both academic studies and industrial applications.

In conclusion, 4-(4-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS 1261894-96-5) represents a versatile organic building block with growing importance across multiple scientific disciplines. Its unique combination of functional groups and aromatic character ensures continued relevance in medicinal chemistry, materials science, and organic synthesis research.